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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage and handling conditions for

Sulfo-Cyanine5.5 carboxylic acid, a water-soluble, far-red emitting fluorescent dye.

Adherence to these guidelines is crucial for maintaining the stability, performance, and

longevity of this reagent in research and development applications.

Core Properties and Storage Conditions
Sulfo-Cyanine5.5 carboxylic acid is a hydrophilic fluorophore with a negative charge at

neutral pH due to its four sulfo groups. Its fluorescence emission is largely independent of the

ambient pH.[1][2][3] As a non-activated carboxylic acid, it is typically used for calibration and as

a non-reactive control in various fluorescence-based assays.

Proper storage is paramount to prevent degradation and ensure consistent experimental

outcomes. The following table summarizes the key storage and stability parameters for Sulfo-
Cyanine5.5 carboxylic acid in its solid form.
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Parameter Recommended Condition Notes

Storage Temperature -20°C

Long-term storage at this

temperature preserves the

integrity of the dye.

Shipping Temperature Room temperature

The dye is stable for up to 3

weeks at ambient temperature

during transportation.[4]

Light Exposure Store in the dark

Cyanine dyes are susceptible

to photobleaching; protection

from light is critical.[4]

Moisture Desiccate

The compound is hygroscopic;

storage in a desiccated

environment prevents

hydrolysis and degradation.[4]

Shelf Life (Solid) 24 months from receipt
When stored under the

recommended conditions.

Handling and Reconstitution
Careful handling and proper reconstitution are essential for preparing a stable and effective

stock solution of Sulfo-Cyanine5.5 carboxylic acid.

Safety Precautions
While not classified as hazardous, standard laboratory safety practices should be observed

when handling Sulfo-Cyanine5.5 carboxylic acid. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work in a well-

ventilated area and avoid inhalation of the powder.

Reconstitution Protocol
The following protocol outlines the steps for reconstituting solid Sulfo-Cyanine5.5 carboxylic
acid to create a stock solution. Due to its high water solubility, it can be dissolved in aqueous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lumiprobe.com/tech/reagent-storage-conditions
https://www.lumiprobe.com/tech/reagent-storage-conditions
https://www.lumiprobe.com/tech/reagent-storage-conditions
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffers. However, for long-term storage and to prevent microbial growth, reconstitution in

anhydrous dimethyl sulfoxide (DMSO) is often recommended.

Materials:

Vial of Sulfo-Cyanine5.5 carboxylic acid

Anhydrous dimethyl sulfoxide (DMSO) or high-purity phosphate-buffered saline (PBS)

Vortex mixer

Microcentrifuge

Low-retention microtubes for aliquoting

Procedure:

Equilibration: Before opening, allow the vial of Sulfo-Cyanine5.5 carboxylic acid to

equilibrate to room temperature for at least 20 minutes. This prevents condensation of

atmospheric moisture onto the solid dye, which can lead to hydrolysis.[4]

Solvent Addition: Add the desired volume of anhydrous DMSO or PBS to the vial to achieve

the target stock concentration (e.g., 1-10 mM). Sulfo-Cyanine5.5 carboxylic acid is well

soluble in water, DMF, and DMSO.[3]

Dissolution: Vortex the vial for several minutes until the dye is completely dissolved. A brief

centrifugation (e.g., 1 minute at >10,000 x g) can be performed to pellet any undissolved

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the dye, divide the

stock solution into smaller, single-use aliquots in low-retention microtubes.

Storage of Stock Solution: Store the aliquots at -20°C, protected from light. When stored

properly, the stock solution in DMSO can be stable for several months.

Experimental Workflows and Logical Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.lumiprobe.com/tech/reagent-storage-conditions
https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-5-carboxylic-acid-a270284
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, generated using Graphviz, illustrate key workflows and decision-

making processes related to the storage and use of Sulfo-Cyanine5.5 carboxylic acid.

Workflow for Handling and Use of Sulfo-Cyanine5.5 Carboxylic Acid

Receiving and Initial Storage

Preparation of Stock Solution

Use as a Non-Reactive Control

Receive Product

Inspect for Damage

Store at -20°C in Dark, Desiccated

Equilibrate Vial to Room Temp

Add Anhydrous Solvent (e.g., DMSO)

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store Aliquots at -20°C in Dark

Thaw a Single Aliquot

Dilute to Working Concentration in Buffer

Prepare Control Sample

Acquire Fluorescence Data
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Workflow for Handling and Use of Sulfo-Cyanine5.5 Carboxylic Acid.

Troubleshooting Fluorescence Imaging Issues
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Troubleshooting Fluorescence Imaging Issues.

Stability Considerations
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Several factors can impact the stability of Sulfo-Cyanine5.5 carboxylic acid, both in its solid

form and in solution.

Factor Impact on Stability Mitigation Strategy

Light
Photobleaching, leading to a

decrease in fluorescence.

Store in the dark. Minimize

exposure to excitation light

during experiments.

Moisture
Hydrolysis of the solid dye,

reducing its shelf life.

Store in a desiccated

environment. Equilibrate to

room temperature before

opening.

pH

Fluorescence intensity is

stable across a wide pH range.

[1][5] However, extreme pH

values may affect the long-

term chemical stability of the

molecule.

Use buffers within a pH range

of 4-10 for optimal

performance.[5]

Freeze-Thaw Cycles

Repeated cycles can lead to

dye degradation and

aggregation.

Aliquot stock solutions into

single-use volumes.

Oxygen

Can contribute to

photobleaching, especially

during intense illumination.

For sensitive applications,

consider using an oxygen

scavenging system.

By adhering to these storage and handling guidelines, researchers can ensure the reliability

and reproducibility of their experiments utilizing Sulfo-Cyanine5.5 carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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